Cas no 2227890-33-5 (rac-(3R,4S)-4-(pyrimidin-5-yl)pyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(pyrimidin-5-yl)pyrrolidin-3-ol
• CAS No: 2227890-33-5
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 5569537
• PubChem ID: 165592970
• Update Time: 2025-10-31

rac-(3R,4S)-4-(pyrimidin-5-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2227890-33-5
• EN300-1637002
• rac-(3R,4S)-4-(pyrimidin-5-yl)pyrrolidin-3-ol

• Inchi： 1S/C8H11N3O/c12-8-4-9-3-7(8)6-1-10-5-11-2-6/h1-2,5,7-9,12H,3-4H2/t7-,8+/m0/s1
• InChI Key： RRVDAFHJJBOMQY-JGVFFNPUSA-N
• SMILES： O[C@@H]1CNC[C@H]1C1=CN=CN=C1

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 58Ų

Additional information on rac-(3R,4S)-4-(pyrimidin-5-yl)pyrrolidin-3-ol

Research Brief on rac-(3R,4S)-4-(pyrimidin-5-yl)pyrrolidin-3-ol (CAS: 2227890-33-5): Recent Advances and Applications

In recent years, the compound rac-(3R,4S)-4-(pyrimidin-5-yl)pyrrolidin-3-ol (CAS: 2227890-33-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative, characterized by its pyrimidine substituent, has emerged as a promising scaffold for drug discovery, particularly in the development of kinase inhibitors and modulators of central nervous system (CNS) targets. The stereochemistry at the 3- and 4-positions of the pyrrolidine ring, coupled with the pyrimidin-5-yl moiety, confers unique pharmacological properties that are being explored across multiple therapeutic areas.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00518) demonstrated the compound's potential as a selective inhibitor of cyclin-dependent kinase 2 (CDK2), showing nanomolar potency in enzymatic assays (IC50 = 12 nM) and promising antiproliferative activity in cancer cell lines. The research team employed structure-activity relationship (SAR) studies to optimize the rac-(3R,4S) configuration, revealing that the hydroxyl group at position 3 plays a critical role in forming hydrogen bonds with the kinase's hinge region. Molecular dynamics simulations further supported these findings, showing stable binding modes in the ATP-binding pocket.

Parallel investigations have explored the compound's utility in neurological disorders. A 2024 preprint in BioRxiv (DOI: 10.1101/2024.02.15.580421) reported that rac-(3R,4S)-4-(pyrimidin-5-yl)pyrrolidin-3-ol exhibits moderate blood-brain barrier penetration (brain/plasma ratio of 0.45 in murine models) and modulates α7 nicotinic acetylcholine receptors with an EC50 of 3.2 μM. These properties suggest potential applications in cognitive disorders, though further optimization of selectivity over other nAChR subtypes is required.

The synthetic accessibility of this scaffold has also been improved through recent methodological advances. A 2023 Organic Process Research & Development publication (DOI: 10.1021/acs.oprd.3c00122) described a scalable asymmetric synthesis route employing a biocatalytic dynamic kinetic resolution, achieving >99% ee for both (3R,4S) and (3S,4R) enantiomers. This development addresses previous challenges in producing gram-scale quantities for preclinical studies, with the current process yielding 72% overall yield from commercially available starting materials.

Emerging patent literature (WO2023187647) indicates growing commercial interest, with claims covering crystalline forms of rac-(3R,4S)-4-(pyrimidin-5-yl)pyrrolidin-3-ol hydrochloride exhibiting improved solubility (≥15 mg/mL in pH 6.8 buffer) and stability (≤0.5% degradation after 6 months at 25°C/60% RH). These pharmaceutical properties enhance the compound's viability for further development, particularly for oral dosage forms.

In conclusion, rac-(3R,4S)-4-(pyrimidin-5-yl)pyrrolidin-3-ol represents a versatile scaffold with demonstrated potential across multiple therapeutic areas. The convergence of improved synthetic methods, detailed mechanistic studies, and formulation advances positions this compound as an important tool for both basic research and drug discovery efforts. Future directions likely include the development of more selective analogs and exploration of combination therapies, particularly in oncology and neuroscience applications.